6-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1,6-naphthyridin-5(6H)-one

• IUPAC Name: 6-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1,6-naphthyridin-5-one
• InChI: InChI=1S/C14H13N3OS/c1-2-13-16-10(9-19-13)8-17-7-5-12-11(14(17)18)4-3-6-15-12/h3-7,9H,2,8H2,1H3
• InChI Key: NTDGIMIRZWTDRD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CS1)CN2C=CC3=C(C2=O)C=CC=N3
• Molecular Formula: C14H13N3OS
• Molecular Weight: 271.34 g/mol

Description

The compound belongs to a class of heterocyclic compounds, which are of significant interest in medicinal and organic chemistry due to their diverse biological activities and potential applications in various fields.

Synthesis Analysis

The synthesis of related heterocyclic compounds often involves one-pot reactions under solvent-free conditions, as seen in the synthesis of ethyl-7-methyl-3-(naphthalen-2-yl)-5-phenyl-5H-thiazolo[3,2-a] pyrimidine-6-carboxylate derivatives (Patel & Patel, 2017).

Molecular Structure Analysis

Molecular structure analysis typically involves various spectrometric techniques like NMR, CMR, and FT–IR. For instance, compounds like 5-(4-hydroxy-3-methoxy-phenyl)-3,7-dimethyl-5H-thiazolo[3,2-a]pyrimidine-2,6-dicarboxylic acid 2-ethyl ester 6-methyl ester have been characterized using these techniques and X-ray diffraction (Nagarajaiah & Begum, 2015).

Chemical Reactions and Properties

In the realm of heterocyclic chemistry, these compounds often exhibit interesting chemical reactions. The title compound, ethyl 5-(2,6-di­chloro­phenyl)-7-methyl-2-(1-naphthyl­methyl­ene)-3-oxo-2,3-di­hydro-5H-thia­zolo­[3,2-a]­pyrimidine-6-carboxyl­ate, synthesized by Liu et al. (2004), demonstrates typical reactivity patterns of these molecules (Liu, Feng, Li & Gao, 2004).

Future Directions

Thiazoles and their derivatives have shown a wide range of biological activities, making them promising candidates for the development of new drugs. Future research could focus on the synthesis and biological evaluation of new thiazole derivatives, including “6-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1,6-naphthyridin-5(6H)-one”, to explore their potential therapeutic applications.